Cas no 921544-67-4 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide
• CAS No: 921544-67-4
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6466267
• Update Time: 2025-10-15

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-2-methylpropanamide
• Propanamide, N-(5-ethyl-2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-7-yl)-2-methyl-

• Inchi： 1S/C17H24N2O3/c1-6-19-13-9-12(18-15(20)11(2)3)7-8-14(13)22-10-17(4,5)16(19)21/h7-9,11H,6,10H2,1-5H3,(H,18,20)
• InChI Key： IDVKHZCFJWBXDK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CC)C2=C1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide

Research Briefing on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide (CAS: 921544-67-4)

The compound N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide (CAS: 921544-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine core structure, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key areas of interest surrounding this compound is its potential as a selective inhibitor of certain kinase enzymes, which play critical roles in cellular signaling pathways. Preliminary in vitro studies have shown that 921544-67-4 exhibits high binding affinity and specificity towards these kinases, suggesting its utility in targeted therapies for conditions such as cancer and inflammatory diseases. Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications that could enhance its efficacy and reduce off-target effects.

Recent advancements in synthetic chemistry have enabled more efficient production of 921544-67-4, addressing previous challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the synthesis, making the compound more accessible for further preclinical and clinical investigations. These developments are crucial for scaling up production and ensuring consistent quality in pharmaceutical applications.

In vivo studies have provided preliminary evidence of the compound's bioavailability and pharmacokinetic profile. Animal models have demonstrated favorable absorption and distribution characteristics, with minimal adverse effects observed at therapeutic doses. These findings support the potential for 921544-67-4 to progress into early-phase clinical trials, pending further toxicological and safety assessments.

The therapeutic applications of 921544-67-4 are not limited to oncology. Emerging research suggests its potential in neurodegenerative diseases, where its ability to modulate specific signaling pathways could offer neuroprotective benefits. Additionally, its anti-inflammatory properties are being explored for the treatment of autoimmune disorders, opening new avenues for drug development in these areas.

Despite these promising findings, challenges remain in the development of 921544-67-4 as a viable therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-methylpropanamide (CAS: 921544-67-4) represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and promising biological activity underscore its potential across multiple therapeutic areas. Continued research and innovation will be critical to unlocking its full therapeutic potential and addressing the remaining challenges in its development pathway.